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Compound of Interest

Compound Name: Ned-19

Cat. No.: B1678007

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling Ned-19 (trans-Ned-19), a potent
NAADP antagonist used in research. Given that Ned-19 is a powdered chemical often
dissolved in Dimethyl Sulfoxide (DMSO) for experimental use, this document outlines the
necessary precautions for handling both the solid compound and its solutions.

l. Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to Ned-19. A risk
assessment should always be conducted before handling the compound. The following table
summarizes the recommended PPE for handling Ned-19 in its powdered form and when in a
DMSO solution.
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Handling Powdered Ned- Handling Ned-19 in DMSO

PPE Category )
19 Solution

) ) Chemical safety goggles or a
Eye Protection Chemical safety goggles ]
full-face shield

) Nitrile gloves (double-gloving Nitrile gloves (ensure
Hand Protection o )
recommended) compatibility with DMSO)

] Chemical-resistant laboratory
Body Protection Laboratory coat
coat or gown

) ) N95 or higher-rated respirator Not generally required if
Respiratory Protection ] ]
(in a fume hood) handled in a fume hood

Il. Experimental Protocols: Safe Handling
Procedures

Adherence to strict protocols is vital to minimize exposure and ensure a safe working

environment.

A. Reconstitution of Powdered Ned-19

This protocol details the steps for safely preparing a stock solution of Ned-19 in DMSO.
e Preparation:

o Ensure the work area, preferably within a certified chemical fume hood, is clean and free
of clutter.

o Confirm that a Safety Data Sheet (SDS) for DMSO is readily available.[1][2][3][4][5]

o Assemble all necessary materials: Ned-19 powder, DMSO, appropriate vials, and pipettes.
e Donning PPE:

o Put on all required PPE as specified in the table above for handling powdered compounds.

» Weighing and Dissolving:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1678007?utm_src=pdf-body
https://www.benchchem.com/product/b1678007?utm_src=pdf-body
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Dimethyl-sulfoxide-d.pdf
https://www.valudor.com/wp-content/uploads/2023/10/Dimethyl-SulfoxideDMSO-Valudor-SDS.pdf
https://www.chemicalbook.com/msds/dimethyl-sulfoxide.pdf
https://www.carlroth.com/medias/SDB-HN47-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTI1ODZ8YXBwbGljYXRpb24vcGRmfGFHVm1MMmhtT0M4NU1UYzJPVFExTXpZd09USTJMMU5FUWw5SVRqUTNYMGRDWDBWT0xuQmtaZ3wxNWEzMjE2YjU0ZGFmZjEyYzIyY2I1OWZhODhjYzMyYWUxNmZhMTYxYzQ2NGU0NGY5NTZmZTlmYjAyOTA4M2Zl
https://www.benchchem.com/product/b1678007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Weigh the desired amount of Ned-19 powder in a tared, sealed container within the fume
hood.

o Carefully add the calculated volume of DMSO to the vial containing the Ned-19 powder.

o Securely cap the vial and mix gently until the powder is fully dissolved. Sonication can be
used to aid dissolution if necessary.

e Storage:

o Clearly label the vial with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution at -20°C or -80°C as recommended by the supplier.[6]

B. General Handling of Ned-19 Solutions

Always handle solutions of Ned-19 within a chemical fume hood.

Use appropriate, calibrated pipettes for all transfers.

Avoid creating aerosols.

After handling, remove gloves and wash hands thoroughly.

lll. Operational and Disposal Plans

A comprehensive plan for the entire lifecycle of the chemical, from receipt to disposal, is
essential for laboratory safety.

A. Spill Management
In the event of a spill, the following steps should be taken:
o Evacuate: Alert others in the vicinity and evacuate the immediate area if necessary.

o Contain: For small spills, contain the liquid with an absorbent material.
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» Clean: Wearing appropriate PPE, clean the affected area with a suitable solvent and
decontaminating solution.

» Dispose: Collect all contaminated materials in a sealed container for hazardous waste
disposal.

B. Waste Disposal
All waste materials contaminated with Ned-19 must be treated as hazardous chemical waste.

e Solid Waste: Contaminated items such as gloves, pipette tips, and vials should be collected
in a designated, sealed hazardous waste container.

» Liquid Waste: Unused or waste solutions of Ned-19 in DMSO should be collected in a clearly
labeled, sealed container for hazardous liquid waste. Do not mix with other waste streams
unless compatibility has been verified.[7][8]

o Empty Containers: Empty containers that held powdered Ned-19 should be triple-rinsed with
a suitable solvent (e.g., ethanol), and the rinsate collected as hazardous waste. The rinsed
container can then be disposed of according to institutional guidelines.[7]

Visual Workflow Guides

The following diagrams illustrate key decision-making processes for handling Ned-19 safely.
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PPE Selection for Handling Ned-19

Risk Assessment

Start: Handling Ned-19

Form of Ned-19?

Awder &NU“O”
Powdered For"y/ D\&so Solution

Required PPE:
- Chemical Safety Goggles
- Double Nitrile Gloves
- Lab Coat
- N95 Respirator

AN

Required PPE:

- Chemical Goggles/Face Shield
- Nitrile Gloves

- Chemical-Resistant Lab Coat

4

Proceed with Experiment

Click to download full resolution via product page

Caption: A workflow for selecting appropriate PPE based on the physical form of Ned-19.
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Ned-19 Waste Disposal Plan

Waste Generation

Experiment Complete

Type of Waste?

Empty Container

Empty Containers /

Original Ned-19 Powder Container Solid Liquid
Solid Waste Liquid Waste
Y Y
Triple-Rinse with Solvent Contaminated Gloves, Pipette Tips, Vials Unused/Waste Ned-19 Solution
Collect Rinsate as Dispose of Rinsed Container Collect in Labeled Collect in Labeled
Hazardous Liquid Waste per Institutional Policy Hazardous Solid Waste Container Hazardous Liquid Waste Container

Secure Waste for Pickup

Click to download full resolution via product page

Caption: A decision-making diagram for the proper disposal of Ned-19 related waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ned-19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678007#personal-protective-equipment-for-
handling-ned-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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